Cas no 38520-29-5 (Oxiranedecanoic acid, 3-hexyl-, methyl ester, trans-)
38520-29-5 structure
Product Name:Oxiranedecanoic acid, 3-hexyl-, methyl ester, trans-
CAS No:38520-29-5
MF:C19H36O3
MW:312.48734664917
CID:1489905
PubChem ID:21635956
Update Time:2025-04-21
Oxiranedecanoic acid, 3-hexyl-, methyl ester, trans- Chemical and Physical Properties
Names and Identifiers
-
- Oxiranedecanoic acid, 3-hexyl-, methyl ester, trans-
- methyl 10-[(2S,3S)-3-hexyloxiran-2-yl]decanoate
- DTXSID80616527
- 38520-29-5
-
- Inchi: 1S/C19H36O3/c1-3-4-5-11-14-17-18(22-17)15-12-9-7-6-8-10-13-16-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18-/m0/s1
- InChI Key: MSZLFFUXXWLIRE-ROUUACIJSA-N
- SMILES: O1[C@@H](CCCCCC)[C@@H]1CCCCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 312.26658
- Monoisotopic Mass: 312.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 16
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.83
Oxiranedecanoic acid, 3-hexyl-, methyl ester, trans- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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